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Compound of Interest

Compound Name: Isonicotinaldehyde 2-pyridin

cat. No.: B2793525

For Researchers, Scientists, and Drug Development Professionals

Pyridine-4-carboxaldehyde, an essential building block in organic synthesis, plays a critical role
as an intermediate in the production of pharmaceuticals, agrochemicals, and dyes.[1][2] Its
utility in medicinal chemistry is notable, with applications in the development of treatments for
conditions such as idiopathic pulmonary fibrosis and malaria.[2] This guide provides a
comprehensive overview of the primary synthetic pathways to pyridine-4-carboxaldehyde,
offering detailed experimental protocols and comparative data to inform laboratory and
industrial production strategies.

Core Synthesis Pathways

The synthesis of pyridine-4-carboxaldehyde can be achieved through several distinct routes,
primarily starting from 4-picoline, 4-cyanopyridine, isonicotinic acid, or 4-pyridinemethanol. The
selection of a particular pathway often depends on factors such as production scale, cost of
starting materials, and desired purity.

Oxidation of 4-Picoline

The direct oxidation of 4-picoline is a cost-effective method well-suited for industrial-scale
production.[1] This process typically involves the vapor-phase oxidation of 4-picoline over a
heterogeneous catalyst at elevated temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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